2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol

• IUPAC Name: 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol
• InChI: InChI=1S/C18H18FN3O3/c19-14-7-12(17-13(8-14)10-24-11-25-17)9-22-16-4-2-1-3-15(16)21-18(22)20-5-6-23/h1-4,7-8,23H,5-6,9-11H2,(H,20,21)
• InChI Key: QWWAVWDLYFEFIK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)F)CN3C4=CC=CC=C4N=C3NCCO)OCO1
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cellular processes, leading to the inhibition of cancer cell growth and the reduction of amyloid-beta accumulation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol has various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce the levels of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit cancer cell growth. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol include further investigation into its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Additionally, research could focus on understanding its mechanism of action and potential side effects, as well as developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol involves a series of chemical reactions. The process begins with the condensation of 6-fluoro-4H-1,3-benzodioxin-8-carbaldehyde with 1,2-diaminobenzene to form 1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazole. This intermediate is then reacted with 2-chloroethanol to produce 2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol.

Scientific Research Applications

2-[[1-[(6-fluoro-4H-1,3-benzodioxin-8-yl)methyl]benzimidazol-2-yl]amino]ethanol has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been investigated as a potential treatment for Alzheimer's disease, with studies showing its ability to reduce the accumulation of amyloid-beta in the brain.